Cas no 116130-35-9 (2-Hydroxy-3-methyl-2-butenenitrile)

• Product Name: 2-Hydroxy-3-methyl-2-butenenitrile
• CAS No: 116130-35-9
• MF: C₅H₇NO
• MW: 97.1151812076569
• CID: 2014182
• PubChem ID: 14148809
• Update Time: 2025-04-21

2-Hydroxy-3-methyl-2-butenenitrile Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-3-methyl-2-butenenitrile
• acaciberin
• 2-Butenenitrile, 2-hydroxy-3-methyl-
• 116130-35-9
• QNC9Z64Z5B

• Inchi： 1S/C5H7NO/c1-4(2)5(7)3-6/h7H,1-2H3
• InChI Key： SEYPSMUGVMMWTC-UHFFFAOYSA-N
• SMILES： O/C(/C#N)=C(\C)/C

Computed Properties

• Exact Mass: 97.052763847g/mol
• Monoisotopic Mass: 97.052763847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 44Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyanohydrins